4-Amino-3-iodo-N-methyl-benzeneacetamide

• Molecular Formula: C9H11IN2O
• Molecular Weight: 290.10 g/mol
• IUPAC Name: 2-(4-amino-3-iodophenyl)-N-methylacetamide
• InChI: InChI=1S/C9H11IN2O/c1-12-9(13)5-6-2-3-8(11)7(10)4-6/h2-4H,5,11H2,1H3,(H,12,13)
• InChI Key: RNJYQKQFDGWQMP-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CC1=CC(=C(C=C1)N)I

Description

4-Amino-3-iodo-N-methyl-benzeneacetamide is a useful research compound. Its molecular formula is C9H11IN2O and its molecular weight is 290.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

4-Amino-N-methyl-benzeneacetamide (6) (6.56 g, 0.04 mol) was dissolved in CH3CN (200 mL) and ICl (7.14 g dissolved in 60 mL of CH3CN, 0.044 mol) was added dropwise with vigorous stirring. After stirring at RT for 3 h, saturated aqueous Na2CO3 (50 mL) was added and the reaction was concentrated in vacuo. The residue was dissolved in EtOAc and extracted with saturated aqueous Na2CO3. The organic phase was dried over MgSO4, filtered and concentrated in vacuo. The product (7) (7.38 g, 63.6%) was isolated from the concentrate by trituration with CH2Cl2 /EtOAc and washing with Et2O. This material was found to be pure by NMR analysis.

Synthesis routes and methods II

Procedure details

4-Amino-N-methyl-benzeneacetamide (6) (6.56 g, 0.04 mol) was dissolved in CH3CN (200 mL) and ICl (7.14 g dissolved in 60 mL of CH3CN, 0.044 mol) was added dropwise with vigorous stirring. After stirring at RT for 3 h, saturated aqueous Na2CO3 (50 mL) was added and the reaction was concentrated in vacuo. The residue was dissolved in EtOAc and extracted with saturated aqueous Na2CO3. The organic phase was dried over MgSO4, filtered and concentrated in vacuo. The product (7) (7.38 g, 63.6%) was isolated from the concentrate by trituration with CH2Cl2 /EtOAc and washing with Et2O. This material was found to be pure by NMR analysis.